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Cat. No.: B1150015

Get Quote

Abstract & Compound Overview
SBI-0640756 (also known as SBI-756) is a first-in-class small molecule inhibitor targeting

eukaryotic translation initiation factor 4 gamma 1 (eIF4G1).[1][2] Unlike mTOR inhibitors that

indirectly affect translation, SBI-0640756 directly disrupts the eIF4F complex by sterically

hindering the interaction between the scaffolding protein eIF4G1 and the cap-binding protein

eIF4E. This mechanism effectively suppresses cap-dependent translation in melanoma and

lymphoma models, independent of BRAF or NRAS mutational status.[1]

Proper reconstitution is critical for this compound.[1] Due to its hydrophobic benzamide

scaffold, SBI-0640756 exhibits poor aqueous solubility.[1] Improper solvation results in micro-

precipitation, leading to inconsistent IC50 values and "false negative" results in cellular assays.

This guide provides validated protocols for solubilization, storage, and experimental

application.
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Parameter Specification

Compound Name SBI-0640756 (SBI-756)

CAS Number 1821280-29-8

Molecular Weight 404.82 g/mol

Formula C₂₃H₁₄ClFN₂O₂

Target eIF4G1 (disrupts eIF4E:eIF4G interaction)

Physical State Crystalline Solid

Mechanism of Action
To understand the necessity of precise dosing, one must visualize the target complex. SBI-
0640756 does not inhibit the kinase activity of upstream regulators; it acts as a physical wedge

in the translation initiation complex.
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Figure 1: Mechanism of Action.[1] SBI-0640756 targets eIF4G1, preventing the recruitment of

the scaffold to the mRNA cap-binding protein eIF4E, thereby halting ribosomal recruitment.[1]

Solubility Guidelines & Solvent Selection
Primary Recommendation: DMSO (Dimethyl Sulfoxide)
DMSO is the only recommended solvent for creating high-concentration stock solutions.[1] The

compound is highly hydrophobic.

Solubility Limit: ~80 mg/mL (approx. 197 mM).[1][3]
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Recommended Stock Concentration: 10 mM or 50 mM.[1]

Grade: Use anhydrous, cell-culture grade DMSO (≥99.9%).[1] Moisture in DMSO can cause

the compound to crash out over time.

Secondary Solvents (Use with Caution)
Ethanol: Solubility is significantly lower (~20 mg/mL) and less consistent.[1] Not

recommended for long-term storage.[1]

Water/PBS:Insoluble. Do not attempt to dissolve the powder directly in aqueous buffers.

Solubility Matrix
Solvent Solubility Rating

Max Conc.[1]
(Approx)

Application

DMSO Excellent 80 mg/mL Primary Stock

Ethanol Moderate/Poor ~20 mg/mL Not Recommended

Water Insoluble < 0.1 mg/mL None

PEG300 Good
Formulation

Dependent
In Vivo Vehicle

Protocol 1: Preparation of 10 mM Stock Solution
Standard protocol for in vitro cell culture assays.

Materials:

SBI-0640756 Powder (e.g., 5 mg vial).[1]

Anhydrous DMSO.[1][3]

Vortex mixer.[1][4]

Amber glass vials or light-protected microcentrifuge tubes.[1]
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Procedure:

Calculate Volume: Determine the volume of DMSO required to achieve 10 mM.

Formula: Volume (mL) = [Mass (mg) / Molecular Weight (404.82)] / Concentration (M)[1]

Example: For 5 mg of SBI-0640756:

[1]

Add Solvent: Add 1.235 mL of anhydrous DMSO directly to the vial containing 5 mg of

powder.

Critical Step: Do not add the powder to the solvent; add solvent to the powder to ensure all

material is recovered.

Dissolution: Vortex vigorously for 30–60 seconds. The solution should be clear and colorless

to slightly yellow.

Check: Inspect against a light source.[1] If particles remain, sonicate in a water bath at

37°C for 5 minutes.

Aliquot: Dispense into 50 µL or 100 µL aliquots to avoid repeated freeze-thaw cycles.

Storage: Store at -80°C (stable for 2 years) or -20°C (stable for 1 year).

Protocol 2: Working Solution (Cell Culture)
Method to dilute stock into media while preventing precipitation.[1]

Constraint: The final DMSO concentration in the culture well must remain < 0.5% (v/v), ideally <

0.1%, to avoid solvent toxicity masking the drug effect.[5]

Workflow:

Thaw: Thaw a 10 mM stock aliquot at Room Temperature (RT). Vortex to ensure

homogeneity.[1][5]

Intermediate Dilution (Optional but Recommended):
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Prepare a 100 µM intermediate solution by diluting the stock 1:100 in culture media (or

PBS).[1]

Mix: 10 µL of 10 mM Stock + 990 µL Media.

Note: If precipitation is observed here, dilute into pure DMSO first to make a 100x working

stock, then spike that into media.

Final Dosing:

To treat cells at 1 µM: Add the intermediate solution or stock directly to the well.

Direct Spike Method:[1] Dilute 10 mM stock 1:10,000 directly into the well (requires large

volumes) or perform serial dilutions in media.

Protocol 3: In Vivo Formulation (IP Injection)
For animal studies (e.g., melanoma xenografts), a simple DMSO/Water mix will precipitate.[1]

Use this solubilizing vehicle.

Recommended Vehicle:

5% DMSO[1][3]

40% PEG300[1]

5% Tween 80[1]

50% ddH₂O[1][3]

Preparation Steps (Example: 4 mg/mL dose):

Solubilize: Dissolve SBI-0640756 in 100% DMSO first to create a high-concentration "pre-

stock" (e.g., 80 mg/mL).

Add PEG300: Add the required volume of PEG300 to the DMSO/drug mix. Vortex.

Add Tween 80: Add Tween 80. Vortex. The solution should remain clear.
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Add Water: Slowly add warm ddH₂O (37°C) while vortexing.

Warning: Adding water too fast can cause "crashing out."[1] If the solution turns milky, it is

a suspension, not a solution. For IP injections, a clear solution is preferred, though

homogenous suspensions are sometimes tolerated in oral gavage.

Storage & Stability
Powder: Store at -20°C. Desiccate. Stable for >2 years.[1][6][7][8]

In Solvent (DMSO):

-80°C: 2 years.[1][8]

-20°C: 1 year.[1][8]

4°C: < 1 week (Not recommended).[1]

Freeze-Thaw: Limit to < 3 cycles. SBI-0640756 is relatively stable, but repeated moisture

introduction from opening cold vials causes degradation.[1]
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Issue: Precipitation Observed

Is Solvent DMSO?

Is Conc > 80mg/mL?

Yes

Switch to Anhydrous DMSO

No (Ethanol/Water)

Was Water added directly?

No

Dilute to < 50mg/mL

Yes

Dissolve in DMSO first,
then add aqueous buffer slowly

Yes

Sonicate at 37°C for 10 mins

No (Unknown cause)

Click to download full resolution via product page

Figure 2: Troubleshooting logic for precipitation issues during reconstitution.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
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essential and advanced chemicals, empowering
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and industry.

Contact
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Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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